molecular formula C20H20F3N3O2S B2494843 N-(3-methoxyphenethyl)-2-(methyl(4-(trifluoromethyl)benzo[d]thiazol-2-yl)amino)acetamide CAS No. 1396790-63-8

N-(3-methoxyphenethyl)-2-(methyl(4-(trifluoromethyl)benzo[d]thiazol-2-yl)amino)acetamide

Cat. No. B2494843
CAS RN: 1396790-63-8
M. Wt: 423.45
InChI Key: UWQBFTXSDUZNMQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

The synthesis of compounds related to N-(3-methoxyphenethyl)-2-(methyl(4-(trifluoromethyl)benzo[d]thiazol-2-yl)amino)acetamide involves complex organic synthesis techniques. These techniques may include condensation reactions, the use of catalysts, and specific conditions to yield the desired product. For instance, the synthesis of 2-acetamido-N-benzyl-2-(methoxyamino)acetamides and related compounds involves refluxing benzothiazoles with acetic acid under specific conditions to achieve functionalized amino acid anticonvulsants (Camerman et al., 2005); (Balijapalli et al., 2017).

Molecular Structure Analysis

The molecular structure of compounds within this family is characterized by specific geometric arrangements and hydrogen bonding patterns. For example, the crystal structure analysis of related compounds has revealed the importance of N-H...O hydrogen bonds and non-standard C-H...O hydrogen bonds, which contribute to the stabilization of the molecular structure and influence its reactivity (Camerman et al., 2005).

Chemical Reactions and Properties

These compounds participate in a variety of chemical reactions, including hydrogen bonding interactions, which are crucial for their chemical properties and potential biological activities. The formation of hydrogen bonds, as well as other intermolecular interactions, significantly affects the solubility, stability, and reactivity of these molecules (Balijapalli et al., 2017).

properties

IUPAC Name

N-[2-(3-methoxyphenyl)ethyl]-2-[methyl-[4-(trifluoromethyl)-1,3-benzothiazol-2-yl]amino]acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H20F3N3O2S/c1-26(12-17(27)24-10-9-13-5-3-6-14(11-13)28-2)19-25-18-15(20(21,22)23)7-4-8-16(18)29-19/h3-8,11H,9-10,12H2,1-2H3,(H,24,27)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UWQBFTXSDUZNMQ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN(CC(=O)NCCC1=CC(=CC=C1)OC)C2=NC3=C(C=CC=C3S2)C(F)(F)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H20F3N3O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

423.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(3-methoxyphenethyl)-2-(methyl(4-(trifluoromethyl)benzo[d]thiazol-2-yl)amino)acetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.